Cas no 864714-68-1 (4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester)

• Product Name: 4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester
• CAS No: 864714-68-1
• MF: C₁₃H₉ClO₄
• MW: 264.66116309166
• CID: 870196
• PubChem ID: 883150
• Update Time: 2025-04-19

4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester
• AKOS027391130
• CHEMBRDG-BB 6479663
• Methyl 4-chloro-3-(5-formyl-2-furyl)benzoate
• methyl 4-chloro-3-(5-formylfuran-2-yl)benzoate
• SR-01000235565
• SR-01000235565-1
• 864714-68-1

• MDL： MFCD04208537
• Inchi： 1S/C13H9ClO4/c1-17-13(16)8-2-4-11(14)10(6-8)12-5-3-9(7-15)18-12/h2-7H,1H3
• InChI Key： PXCXLYGKHYWMDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 264.01900
• Monoisotopic Mass: 264.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51000
• LogP: 3.19910